2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-6-ethoxyphenol

• IUPAC Name: 2-(2,1,3-benzothiadiazol-4-yliminomethyl)-6-ethoxyphenol
• InChI: InChI=1S/C15H13N3O2S/c1-2-20-13-8-3-5-10(15(13)19)9-16-11-6-4-7-12-14(11)18-21-17-12/h3-9,19H,2H2,1H3
• InChI Key: CFGCTCACYAHZFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=CC3=NSN=C32
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-6-ethoxyphenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as BTEC and is a derivative of benzothiadiazole. In

Mechanism of Action

The mechanism of action of BTEC is not well understood. However, it is believed that BTEC acts as an electron acceptor and can form charge-transfer complexes with electron donors. This property of BTEC makes it a potential candidate for use in organic electronics.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BTEC are not well studied. However, studies have shown that BTEC is not toxic to cells and can be used in cell culture experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTEC is its easy synthesis method. BTEC can be synthesized using simple reaction conditions and is easily purified. However, one of the limitations of BTEC is its low solubility in common solvents. This property of BTEC makes it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on BTEC. One of the future directions is the synthesis of BTEC-based organic semiconductors with improved properties. Another future direction is the study of the mechanism of action of BTEC. Additionally, the potential applications of BTEC in the field of biomedicine and catalysis can also be explored.
Conclusion:
In conclusion, BTEC is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of BTEC involves the reaction between 2-aminobenzothiazole and 6-ethoxy salicylaldehyde. BTEC has been used as a building block for the synthesis of organic semiconductors and has shown promising results in the fabrication of organic field-effect transistors and organic photovoltaic cells. The mechanism of action of BTEC is not well understood, and further research is required to explore its potential applications in different fields.

Synthesis Methods

The synthesis of BTEC involves the reaction between 2-aminobenzothiazole and 6-ethoxy salicylaldehyde. The reaction takes place in the presence of a catalyst and a solvent. The product obtained is then purified and characterized using various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

BTEC has gained significant attention in the scientific community due to its potential applications in various fields. In the field of organic electronics, BTEC has been used as a building block for the synthesis of organic semiconductors. BTEC-based organic semiconductors have shown promising results in the fabrication of organic field-effect transistors and organic photovoltaic cells.